Cas no 219312-90-0 (4-Fmoc-piperazine-2-carboxylic acid)

• Product Name: 4-Fmoc-piperazine-2-carboxylic acid
• CAS No: 219312-90-0
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• MDL: MFCD01076312
• CID: 253807
• PubChem ID: 4180461
• Update Time: 2025-07-25

4-Fmoc-piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperazinedicarboxylicacid, 1-(9H-fluoren-9-ylmethyl) ester
• 4-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylic acid
• 4-(9H-fluoren-9-ylmethoxycarbonyl)piperazine-2-carboxylic acid
• 4-FMOC-PIPERAZINE-2-CARBOXYLIC ACID
• Fmoc-2-carboxypiperazine
• N4-Fmoc-piperazine-2-carboxylic acid
• AR3119
• 4-(((9H-FLUOREN-9-YL)METHYL9H-FLUOREN-9-YL)METHOXY)CARBONYL)PIPERAZINE-2-CARBOXYLIC ACID
• 4-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERAZINE-2-CARBOXYLIC ACID
• FCH2718544
• AK161902
• AX8019421
• AB0065715
• V44
• FT-0659035
• DTXSID50400379
• J-014363
• SCHEMBL13050904
• 4-(Fmoc)piperazine-2-carboxylic acid
• FT-0660122
• MFCD01076312
• AKOS015895497
• AS-45526
• SB48963
• 4-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylicacid
• CS-0145399
• EN300-814220
• 219312-90-0
• 1,3-Piperazinedicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• SY282975
• (S)-4-Fmoc-2-piperazinecarboxylic Acid
• MFCD02179103
• 4-Fmoc-piperazine-2-carboxylic acid

• MDL： MFCD01076312
• Inchi： 1S/C20H20N2O4/c23-19(24)18-11-22(10-9-21-18)20(25)26-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,21H,9-12H2,(H,23,24)
• InChI Key： MVXOLCRCKMWZCB-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 352.14200
• Monoisotopic Mass: 352.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: -0.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 580.4±50.0 °C at 760 mmHg
• Flash Point: 304.8±30.1 °C
• Refractive Index: 1.621
• Solubility: Almost insoluble (0.081 g/l) (25 º C),
• PSA: 78.87000
• LogP: 2.56060
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-Fmoc-piperazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 4-Fmoc-piperazine-2-carboxylic acid

4-Fmoc-Piperazine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 219312-90-0, commonly referred to as 4-Fmoc-piperazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a piperazine ring with a carboxylic acid group and an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group. The Fmoc group plays a crucial role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent advancements in chemical synthesis have highlighted the versatility of 4-Fmoc-piperazine-2-carboxylic acid in various applications. Researchers have explored its potential in the development of novel bioactive compounds, particularly in the design of peptide-based drugs. The piperazine ring, known for its ability to form hydrogen bonds and interact with biological targets, has been extensively studied for its role in enhancing the pharmacokinetic properties of drugs.

In a groundbreaking study published in *Nature Chemistry*, scientists demonstrated the use of 4-Fmoc-piperazine-2-carboxylic acid as a key intermediate in the synthesis of macrocyclic peptides. These peptides exhibit remarkable binding affinity to specific protein targets, making them promising candidates for therapeutic applications. The study emphasized the importance of precise control over the stereochemistry and functional groups during synthesis to achieve desired biological activity.

Another notable application of this compound is in the field of materials science. Researchers have utilized 4-Fmoc-piperazine-2-carboxylic acid to develop self-healing polymers with enhanced mechanical properties. By incorporating this molecule into polymer networks, scientists achieved materials that can autonomously repair damage under specific conditions. This innovation has significant implications for industries ranging from electronics to aerospace.

The synthesis of 4-Fmoc-piperazine-2-carboxylic acid involves a multi-step process that requires meticulous control over reaction conditions. The introduction of the Fmoc group is typically achieved through a nucleophilic substitution reaction, followed by purification steps to ensure high purity. Recent optimizations in this synthesis process have led to higher yields and improved scalability, making it more accessible for large-scale production.

In terms of biological activity, 4-Fmoc-piperazine-2-carboxylic acid has shown potential as an inhibitor of several enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases associated with cancer progression. This finding underscores its potential as a lead compound for drug development programs targeting oncological diseases.

Furthermore, the compound has been employed as a building block in the construction of complex molecular architectures. Its ability to participate in various coupling reactions makes it an invaluable tool for chemists designing intricate molecules with tailored functionalities. Recent advancements in click chemistry have expanded its utility by enabling rapid and efficient assembly of diverse structures.

The environmental impact of synthesizing 4-Fmoc-piperazine-2-carboxylic acid has also come under scrutiny. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. One promising approach involves the use of catalytic systems that facilitate selective transformations under mild conditions, thereby reducing the overall ecological footprint.

In conclusion, 4-Fmoc-piperazine-2-carboxylic acid stands as a testament to the ingenuity and precision required in modern chemical research. Its diverse applications across fields such as drug discovery, materials science, and green chemistry highlight its significance as a versatile building block. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.